2-amino-N,N-bis(2-hydroxyethyl)-3,5-dinitrobenzamide

• IUPAC Name: 2-amino-N,N-bis(2-hydroxyethyl)-3,5-dinitrobenzamide
• InChI: InChI=1S/C11H14N4O7/c12-10-8(11(18)13(1-3-16)2-4-17)5-7(14(19)20)6-9(10)15(21)22/h5-6,16-17H,1-4,12H2
• InChI Key: MHXNSCPDNURUAX-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1C(=O)N(CCO)CCO)N)[N+](=O)[O-])[N+](=O)[O-]
• Molecular Formula: C11H14N4O7
• Molecular Weight: 314.25 g/mol

Description

2-amino-N,N-bis(2-hydroxyethyl)-3,5-dinitrobenzamide, also known as ABNO, is a chemical compound that has been widely used in scientific research. ABNO is a nitric oxide donor, which means that it releases nitric oxide in the body. Nitric oxide is a signaling molecule that plays a vital role in various physiological processes, including vasodilation, neurotransmission, and immune response. ABNO has been used to study the effects of nitric oxide on these processes and to develop new drugs that target nitric oxide signaling pathways.

Mechanism of Action

2-amino-N,N-bis(2-hydroxyethyl)-3,5-dinitrobenzamide releases nitric oxide in the body by undergoing a chemical reaction with thiols, which are sulfur-containing compounds found in proteins. The reaction between this compound and thiols results in the formation of nitric oxide and a thiol-containing product. Nitric oxide then activates a signaling pathway that leads to various physiological effects, including vasodilation, neurotransmission, and immune response.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are primarily related to its ability to release nitric oxide. Nitric oxide is a potent vasodilator, meaning that it relaxes the smooth muscle cells in blood vessels, leading to increased blood flow. This effect has been studied extensively in the context of cardiovascular disease, as impaired nitric oxide signaling is associated with hypertension and other cardiovascular conditions. This compound has also been shown to modulate neurotransmission and immune response, although the exact mechanisms are still being studied.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-amino-N,N-bis(2-hydroxyethyl)-3,5-dinitrobenzamide in laboratory experiments is its ability to release nitric oxide in a controlled manner. This allows researchers to study the effects of nitric oxide on various physiological processes without the confounding effects of other compounds. However, this compound has some limitations as well. For example, it is relatively unstable and can decompose over time, which can affect the accuracy of experimental results.

Future Directions

There are several potential future directions for research on 2-amino-N,N-bis(2-hydroxyethyl)-3,5-dinitrobenzamide. One area of interest is the development of new drugs that target nitric oxide signaling pathways. This compound has been used as a starting point for the development of new nitric oxide donors with improved stability and bioavailability. Another area of interest is the use of this compound in the treatment of various diseases, including cardiovascular disease, neurological disorders, and cancer. Finally, there is ongoing research on the mechanisms of nitric oxide signaling and the role of this compound in these processes.

Scientific Research Applications

2-amino-N,N-bis(2-hydroxyethyl)-3,5-dinitrobenzamide has been used in a wide range of scientific research applications. One of the most significant areas of research has been in the field of cardiovascular disease. Nitric oxide plays a crucial role in regulating blood pressure and vascular function, and this compound has been used to study the effects of nitric oxide on these processes. This compound has also been used in studies of neurotransmission and immune response, as nitric oxide is involved in these processes as well.